Cas no 2475-56-1 (Vanillactic Acid)

• Product Name: Vanillactic Acid
• CAS No: 2475-56-1
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD00055232
• CID: 288116
• PubChem ID: 160637
• Update Time: 2025-04-24

Vanillactic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,4-dihydroxy-3-methoxy-
• Vanillactic Acid
• 2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• 2-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propans?ure
• 3-(3-Methoxy-4-hydroxyphenyl)lactic acid
• 3-(4-hydroxy-3-methoxyphenyl)-Lactic acid
• 3-(4-Hydroxy-3-methoxyphenyl)lactic acid
• Acide 2-hydroxy-3-(4-hydroxy-3-méthoxyphényl)propano?que
• b-(4-Hydroxy-3-methoxyphenyl)lactic acid
• benzenepropanoic acid, alpha,4-dihydroxy-3-methoxy-
• beta-(4-Hydroxy-3-methoxyphenyl)lactic acid
• 3-(4-hydroxy-3-methoxyphenyl)-Lactate
• NS00125453
• 3-(3-Methoxy-4-hydroxyphenyl)lactate
• 2475-56-1
• 3-(4-Hydroxy-3-methoxyphenyl)lactate
• 2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoicacid
• CHEBI:88526
• MFCD00055232
• vanillactate
• beta-(4-Hydroxy-3-methoxyphenyl)lactate
• 2-HYDROXY-3-(4-HYDROXY-3-METHOXY-PHENYL)-PROPANOIC ACID
• 2-Hydroxy-3-guaiacylpropanoic Acid
• alpha,4-Dihydroxy-3-methoxybenzenepropanoic acid
• EN300-1452157
• Vanillylactic acid
• DTXSID40862962
• SY339402
• alpha,4-Dihydroxy-3-methoxy-benzenepropanoic Acid;3-(4-Hydroxy-3-methoxyphenyl)-lactic Acid
• 3-Methoxy-4-hydroxyphenyllactic acid
• SCHEMBL2454609
• DL-Vanillactic acid lithium salt hydrate
• FT-0701317
• Q27160414
• 4-hydroxy-3-methoxyphenyllactic acid
• b-(4-Hydroxy-3-methoxyphenyl)lactate
• CHEMBL1765649
• CAA47556
• AKOS030242148
• VLA
• 3-Methoxy-4-hydroxyphenyllactate
• Vanillyllactate
• Vanillyllactic acid

• MDL： MFCD00055232
• Inchi： 1S/C10H12O5/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14/h2-3,5,8,11-12H,4H2,1H3,(H,13,14)
• InChI Key： SVYIZYRTOYHQRE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 212.06846
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Vanillactic Acid

Benzenepropanoic acid, a,4-dihydroxy-3-methoxy-

Benzenepropanoic acid, a,4-dihydroxy-3-methoxy-, also known by its CAS Registry Number 2475-56-1, is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of aromatic acids, characterized by its benzene ring substituted with hydroxyl, methoxy, and carboxylic acid groups at specific positions. The presence of these functional groups makes it a subject of interest for researchers exploring natural product chemistry, drug discovery, and biological activities.

Recent studies have highlighted the potential of Benzenepropanoic acid, a,4-dihydroxy-3-methoxy- in various biomedical applications. For instance, investigations into its antimicrobial properties have shown promising results against several bacterial strains, including those resistant to conventional antibiotics. This discovery underscores its potential as a novel agent in the development of antibiotic alternatives, which is particularly relevant given the growing concern over antibiotic resistance worldwide.

Another area of research has focused on the anti-inflammatory effects of this compound. Preclinical trials indicate that it exhibits potent activity in reducing inflammation, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve modulation of key inflammatory pathways, including COX-2 inhibition and NF-kB signaling, which are currently being explored in greater detail.

The structural features of Benzenepropanoic acid, a,4-dihydroxy-3-methoxy- also make it an attractive candidate for drug delivery systems. Its hydroxyl and methoxy groups enhance its solubility and bioavailability, while the carboxylic acid group can be utilized for targeting specific tissues or for conjugation with other molecules to improve pharmacokinetics. These properties are being leveraged in the design of targeted therapies aimed at improving therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the large-scale production of Benzenepropanoic acid, a,4-dihydroxy-3-methoxy-, facilitating its use in preclinical studies and early-phase clinical trials. These efforts are complemented by innovative approaches in analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), which have enhanced the ability to study this compound's pharmacokinetics and metabolism.

Moreover, research into the genotoxicity and cytotoxicity of Benzenepropanoic acid, a,4-dihydroxy-3-methoxy- has revealed that it exhibits low toxicity profiles, which is encouraging for its further development as a therapeutic agent. These findings have been corroborated by recent studies employing advanced in vitro and in vivo models, providing a robust foundation for its safety assessment.

Looking ahead, the exploration of Benzenepropanoic acid, a,4-dihydroxy-3-methoxy- is expected to gain further momentum as researchers delve deeper into its mechanism of action and therapeutic applications. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in advancing this compound through the pipeline and realizing its full potential as a biomedical agent.

In conclusion, Benzenepropanoic acid, a,4-dihydroxy-3-methoxy- (CAS No. 2475-56-1) stands out as a promising compound with diverse applications in the biomedical field. Its unique structural features, coupled with its demonstrated biological activities, position it as a valuable tool for researchers and clinicians alike. As further studies unravel its full potential, it is poised to make significant contributions to therapeutic innovation and disease management.